2-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-5-((3-methoxybenzyl)oxy)-1-methylpyridin-4(1H)-one

• IUPAC Name: 2-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-5-[(3-methoxyphenyl)methoxy]-1-methylpyridin-4-one
• InChI: InChI=1S/C24H25N3O6/c1-25-15-22(33-16-17-5-3-6-18(13-17)31-2)20(28)14-19(25)23(29)26-8-10-27(11-9-26)24(30)21-7-4-12-32-21/h3-7,12-15H,8-11,16H2,1-2H3
• InChI Key: WSHXZUHKIXUAKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)N2CCN(CC2)C(=O)C3=CC=CO3)OCC4=CC(=CC=C4)OC
• Molecular Formula: C24H25N3O6
• Molecular Weight: 451.5 g/mol

Description

2-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-5-((3-methoxybenzyl)oxy)-1-methylpyridin-4(1H)-one is a useful research compound. Its molecular formula is C24H25N3O6 and its molecular weight is 451.479. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

A novel series of derivatives involving furan-2-yl and phenyl groups were synthesized, highlighting the compound's utility in creating new molecules. The structural characteristics of these compounds were confirmed using various spectroscopic methods, establishing a foundation for their pharmacological evaluation (Kumar et al., 2017). Similarly, azole derivatives from furan-2-carbohydrazide, including piperazine moieties, were synthesized and characterized, underscoring the compound's role in generating new molecules with potential biological activities (Başoğlu et al., 2013).

Antimicrobial and Anticancer Activities

Certain derivatives demonstrated antimicrobial activities, suggesting the compound's potential in developing new antimicrobial agents. The structural characteristics of these compounds were well-characterized, and some showed promising activity against various microorganisms (Başoğlu et al., 2013). Additionally, heteroleptic platinum(II) dithiocarbamates containing the compound were synthesized and characterized. These complexes exhibited significant anticancer activity, highlighting the compound's potential in cancer treatment (Amir et al., 2016).

Pharmacological Evaluation

The compound's derivatives were investigated for their pharmacological potential. Some derivatives showed promising antidepressant and antianxiety activities, indicating the compound's relevance in developing new therapeutic agents (Kumar et al., 2017). Furthermore, a series of conformationally restricted butyrophenones containing the compound were prepared and evaluated as antipsychotic agents, suggesting its utility in creating new drugs for psychiatric disorders (Raviña et al., 2000).